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Compound of Interest

Compound Name:
6-Fluoro-4-nitroisobenzofuran-

1(3H)-one

Cat. No.: B572538 Get Quote

Technical Guide: 6-Fluoro-4-nitroisobenzofuran-
1(3H)-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 6-Fluoro-4-nitroisobenzofuran-1(3H)-one, a key intermediate in pharmaceutical

synthesis.

Physical Form and Appearance
6-Fluoro-4-nitroisobenzofuran-1(3H)-one is a white solid at room temperature.[1][2] Its solid

physical state is a key characteristic for handling and storage in a laboratory setting.

Physicochemical Data
A summary of the key quantitative data for 6-Fluoro-4-nitroisobenzofuran-1(3H)-one is

presented in the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₈H₄FNO₄ [3][4]

Molecular Weight 197.12 g/mol [3][4]

Physical Form Solid [1][2]

Appearance White Solid [1][2]

Boiling Point 414.9 °C at 760 mmHg [5][6]

Flash Point 204.742 °C [5]

Purity ≥95% - ≥98% [3][4][7]

Storage Conditions
Room temperature, sealed in a

dry place
[4][6]

Experimental Protocols: Synthesis
The synthesis of 6-Fluoro-4-nitroisobenzofuran-1(3H)-one is a multi-step process. A general

experimental protocol involves the following key transformations:

Nitration: The process begins with the nitration of a starting material like 5-fluoro-2-

methylbenzoic acid.[2]

Esterification: The resulting product is then subjected to esterification.[2]

Bromination: This is followed by a bromination step.[1][2]

Cyclization: The final step is an intramolecular cyclization to yield the desired 6-Fluoro-4-
nitroisobenzofuran-1(3H)-one.[1][2]

Purification is typically achieved through silica gel column chromatography.[1][2]

Visualization of Synthesis Pathway
The following diagram illustrates the synthetic workflow for producing 6-Fluoro-4-
nitroisobenzofuran-1(3H)-one from 5-fluoro-2-methylbenzoic acid.
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Synthetic pathway of 6-Fluoro-4-nitroisobenzofuran-1(3H)-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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